[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol

Specification

• CAS No.: 939986-52-4
• Molecular Formula: C10H15ClN2OS
• Molecular Weight: 246.76 g/mol
• IUPAC Name: [1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-yl]methanol
• Standard InChI: InChI=1S/C10H15ClN2OS/c11-10-12-4-9(15-10)6-13-3-1-2-8(5-13)7-14/h4,8,14H,1-3,5-7H2
• Standard InChI Key: HGGAHSWPGYBJKS-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)CC2=CN=C(S2)Cl)CO
• Canonical SMILES: C1CC(CN(C1)CC2=CN=C(S2)Cl)CO

Introduction

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol is a complex organic molecule featuring a thiazole ring, a piperidine ring, and a methanol group. Its IUPAC name is [1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-yl]methanol, with a molecular formula of C10H15ClN2OS and a molecular weight of approximately 246.76 g/mol.

Synthesis Methods

The synthesis of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol involves several key steps, often utilizing continuous flow techniques to enhance yield and purity. Automated reactors are used to optimize reaction conditions such as temperature and solvent choice.

Potential Applications

This compound is classified as an organic compound with potential applications in pharmaceuticals and agrochemicals due to its structural features that may confer biological activity. It serves as a building block in the synthesis of more complex molecules.

Biological Activity

The mechanism of action for [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol is linked to its potential biological activities, such as inhibiting protein synthesis in pathogens by binding to ribosomal sites. This interaction highlights its potential as a therapeutic agent.

Suppliers and Availability

The compound is available from various suppliers, including Meryer (Shanghai) Chemical Technology Co., Ltd., and Alchem Pharmtech, Inc. It is often used in research settings for its potential biological activities.

Research Findings

While specific physical properties like density and boiling point are not readily available, the compound's unique structure allows it to serve as a valuable intermediate in medicinal chemistry. Its potential applications in antimicrobial research are of particular interest due to its ability to interfere with microbial growth processes.